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2'-Hydroxydaidzein 2'-Hydroxydaidzein 2'-Hydroxydaidzein, also known as 2', 4', 7-thif, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, 2'-hydroxydaidzein is considered to be a flavonoid lipid molecule. 2'-Hydroxydaidzein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2'-hydroxydaidzein is primarily located in the membrane (predicted from logP). 2'-Hydroxydaidzein can be biosynthesized from daidzein. Outside of the human body, 2'-hydroxydaidzein can be found in a number of food items such as ostrich fern, anise, garden onion, and orange bell pepper. This makes 2'-hydroxydaidzein a potential biomarker for the consumption of these food products.
2'-hydroxydaidzein is a hydroxyisoflavone that is daidzein bearing an additional hydroxy substituent at position 2'. It has a role as an anti-inflammatory agent. It derives from a daidzein. It is a conjugate acid of a 2'-hydroxydaidzein(1-).
Brand Name: Vulcanchem
CAS No.: 7678-85-5
VCID: VC21336000
InChI: InChI=1S/C15H10O5/c16-8-1-3-10(13(18)5-8)12-7-20-14-6-9(17)2-4-11(14)15(12)19/h1-7,16-18H
SMILES: C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
Molecular Formula: C15H10O5
Molecular Weight: 270.24 g/mol

2'-Hydroxydaidzein

CAS No.: 7678-85-5

VCID: VC21336000

Molecular Formula: C15H10O5

Molecular Weight: 270.24 g/mol

* For research use only. Not for human or veterinary use.

2'-Hydroxydaidzein - 7678-85-5

Description

2'-Hydroxydaidzein is a hydroxyisoflavone, a derivative of daidzein, with an additional hydroxy substituent at the 2' position. It belongs to the class of isoflavones, which are polycyclic compounds containing a 2-isoflavene skeleton with a ketone group at the C4 carbon atom . This compound is considered a flavonoid and has been identified in various organisms, including plants like Viola hondoensis and Phaseolus lunatus .

Biological Activities

2'-Hydroxydaidzein is recognized for its anti-inflammatory properties . It is functionally related to daidzein, another isoflavone known for its health benefits. The compound's role in biological systems suggests potential applications in health and nutrition.

Occurrence in Foods

2'-Hydroxydaidzein has been detected in various foods, including Chinese broccoli (Brassica alboglabra), custard apples (Annona reticulata), black huckleberries (Gaylussacia baccata), cassavas (Manihot esculenta), almonds (Prunus dulcis), saffrons (Crocus sativus), celery stalks (Apium graveolens var. dulce), lemon grasses (Cymbopogon citratus), purslanes (Portulaca oleracea), and mugworts (Artemisia vulgaris) . This makes it a potential biomarker for the consumption of these foods.

Food SourceDescription
Chinese BroccoliBrassica alboglabra
Custard ApplesAnnona reticulata
Black HuckleberriesGaylussacia baccata
CassavasManihot esculenta
AlmondsPrunus dulcis
SaffronsCrocus sativus
Celery StalksApium graveolens var. dulce
Lemon GrassesCymbopogon citratus
PurslanesPortulaca oleracea
MugwortsArtemisia vulgaris

Enzymatic Metabolism

2'-Hydroxydaidzein is metabolized by the enzyme 2'-hydroxydaidzein reductase (EC 1.3.1.51), which catalyzes the conversion of 2'-hydroxy-2,3-dihydrodaidzein to 2'-hydroxydaidzein using NADP+ as an electron acceptor . This enzyme plays a role in isoflavonoid biosynthesis.
CAS No. 7678-85-5
Product Name 2'-Hydroxydaidzein
Molecular Formula C15H10O5
Molecular Weight 270.24 g/mol
IUPAC Name 3-(2,4-dihydroxyphenyl)-7-hydroxychromen-4-one
Standard InChI InChI=1S/C15H10O5/c16-8-1-3-10(13(18)5-8)12-7-20-14-6-9(17)2-4-11(14)15(12)19/h1-7,16-18H
Standard InChIKey ZCTNPCRBEWXCGP-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
Canonical SMILES C1=CC(=C(C=C1O)O)C2=COC3=C(C2=O)C=CC(=C3)O
Melting Point 275°C
Physical Description Solid
Synonyms 2',4',7-THIF
2',4',7-trihydroxyisoflavone
PubChem Compound 5280520
Last Modified Aug 15 2023

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